Cas no 2470279-67-3 (rac-(2R,3R)-2-(3-bromophenyl)pyrrolidin-3-ol)

• Product Name: rac-(2R,3R)-2-(3-bromophenyl)pyrrolidin-3-ol
• CAS No: 2470279-67-3
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD32710947
• CID: 5670547
• PubChem ID: 97777327
• Update Time: 2025-08-04

rac-(2R,3R)-2-(3-bromophenyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-27100540
• 2470279-67-3
• rac-(2R,3R)-2-(3-bromophenyl)pyrrolidin-3-ol

• MDL： MFCD32710947
• Inchi： 1S/C10H12BrNO/c11-8-3-1-2-7(6-8)10-9(13)4-5-12-10/h1-3,6,9-10,12-13H,4-5H2/t9-,10-/m1/s1
• InChI Key： LIGGHZBXLFEUBA-NXEZZACHSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H]1[C@@H](CCN1)O

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(2R,3R)-2-(3-bromophenyl)pyrrolidin-3-ol

Rac-(2R,3R)-2-(3-Bromophenyl)pyrrolidin-3-ol: A Comprehensive Overview

Rac-(2R,3R)-2-(3-bromophenyl)pyrrolidin-3-ol, also known by its CAS number 2470279-67-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidines, which are five-membered cyclic secondary amines. The presence of the 3-bromophenyl group attached to the pyrrolidine ring introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations and biological studies.

The structure of rac-(2R,3R)-2-(3-bromophenyl)pyrrolidin-3-ol consists of a pyrrolidine ring with two chiral centers at positions 2 and 3. The stereochemistry is defined as (2R,3R), which is crucial for its biological activity and selectivity. The hydroxyl group at position 3 adds to the compound's versatility, enabling it to participate in hydrogen bonding and other non-covalent interactions that are essential in drug design.

Recent studies have highlighted the potential of rac-(2R,3R)-2-(3-bromophenyl)pyrrolidin-3-ol as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the construction of complex natural product analogs and therapeutic agents. The bromine atom at position 3 of the phenyl ring serves as an excellent leaving group, facilitating substitution reactions that can lead to diverse structural modifications.

In terms of synthesis, rac-(2R,3R)-2-(3-bromophenyl)pyrrolidin-3-ol can be prepared via various routes, including asymmetric catalysis and enzymatic methods. These methods not only ensure high enantiomeric excess but also provide insights into the stereochemical control required for its formation. The compound's chiral centers make it a promising candidate for enantioselective reactions, which are critical in modern drug discovery.

The physical and chemical properties of rac-(2R,3R)-2-(3-bromophenyl)pyrrolidin-3-ol have been extensively characterized using techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry. These studies reveal its stability under various conditions and its ability to form stable complexes with other molecules. Such properties are advantageous in both laboratory settings and industrial applications.

From an applications perspective, rac-(2R,3R)-2-(3-bromophenyl)pyrrolidin-3-ol has shown promise in areas such as catalysis, materials science, and medicinal chemistry. In catalysis, it has been used as a chiral ligand to induce asymmetry in transition metal-catalyzed reactions. In materials science, its unique structure has inspired the development of novel polymers and materials with tailored properties.

In medicinal chemistry, the compound's ability to modulate biological pathways makes it a valuable tool for drug design. For example, derivatives of rac-(2R,3R)-2-(3-bromophenyl)pyrrolidin-3-ol have been investigated for their potential as inhibitors of enzymes involved in diseases such as cancer and neurodegenerative disorders. These findings underscore its importance as a building block in drug discovery.

The latest research on rac-(2R,3R)-2-(3-bromophenyl)pyrrolidin-3-ol has also focused on its environmental impact and biodegradability. Understanding its behavior in natural systems is essential for assessing its safety and sustainability in large-scale production processes.

In conclusion, rac-(2R,3R)-2-(3-bromophenyl)pyrrolidin-3-ol, with its CAS number 2470279-67-1, is a multifaceted compound with applications spanning various scientific disciplines. Its unique structure, stereochemistry, and reactivity make it a valuable asset in both academic research and industrial development.